N-(4-nitrophenyl)propane-1,3-diamine
Description
“N-(4-nitrophenyl)propane-1,3-diamine” is a chemical compound that is commonly known as NPD. It has the molecular formula C9H13N3O2 .
Synthesis Analysis
The synthesis of 1,3-diamines, which are significant motifs in natural products and serve as building blocks in synthetic organic chemistry, is usually prepared by the amination of acrylonitrile followed by hydrogenation of the resulting aminopropionitrile .Molecular Structure Analysis
The molecular structure of “N-(4-nitrophenyl)propane-1,3-diamine” consists of a propane-1,3-diamine backbone with a nitrophenyl group attached . The molecular weight of this compound is 195.22 g/mol.Scientific Research Applications
Comprehensive Analysis of “N-(4-nitrophenyl)propane-1,3-diamine” Applications:
Antimicrobial Activity
“N-(4-nitrophenyl)propane-1,3-diamine” has been used in the synthesis of new urea derivatives with studied antimicrobial activities. These derivatives show potential as antibacterial agents against various pathogens .
Synthesis of Urea Derivatives
This compound serves as a precursor for synthesizing a series of urea derivatives. It is particularly useful for the cleavage of racemic acids and as a reagent for preparing substituted ureas .
Schiff Base Ligand Synthesis
Schiff base ligands containing azomethine groups are prepared by condensation between aldehydes and amines. “N-(4-nitrophenyl)propane-1,3-diamine” can be involved in such syntheses, which have applications in coordination chemistry .
Electroreduction Studies
The compound has been studied in electroreduction processes. Hydroxylamines electrogenerated from derivatives of this compound are unstable in certain solvents but stable in others, which is significant for electrochemical reactions .
properties
IUPAC Name |
N'-(4-nitrophenyl)propane-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c10-6-1-7-11-8-2-4-9(5-3-8)12(13)14/h2-5,11H,1,6-7,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWSAHMGJLUJBQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NCCCN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40300910 |
Source
|
| Record name | N-(4-nitrophenyl)propane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40300910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-nitrophenyl)propane-1,3-diamine | |
CAS RN |
52289-06-2 |
Source
|
| Record name | 52289-06-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=139982 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(4-nitrophenyl)propane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40300910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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